2-[[4,5-bis(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-[(Z)-1-thiophen-2-ylethylideneamino]acetamide

• Molecular Formula: C24H23N5O3S2
• Molecular Weight: 493.6 g/mol
• IUPAC Name: 2-[[4,5-bis(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-[(E)-1-thiophen-2-ylethylideneamino]acetamide
• InChI: InChI=1S/C24H23N5O3S2/c1-16(21-5-4-14-33-21)25-26-22(30)15-34-24-28-27-23(17-6-10-19(31-2)11-7-17)29(24)18-8-12-20(32-3)13-9-18/h4-14H,15H2,1-3H3,(H,26,30)/b25-16+
• InChI Key: RWYXNJYWHRQHTL-PCLIKHOPSA-N
• Isomeric SMILES: C/C(=N\NC(=O)CSC1=NN=C(N1C2=CC=C(C=C2)OC)C3=CC=C(C=C3)OC)/C4=CC=CS4
• Canonical SMILES: CC(=NNC(=O)CSC1=NN=C(N1C2=CC=C(C=C2)OC)C3=CC=C(C=C3)OC)C4=CC=CS4

Description

2-[[4,5-bis(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-[(Z)-1-thiophen-2-ylethylideneamino]acetamide: is a fascinating compound with a complex structure. Let’s break it down:

Chemical Formula: C28H29N5O6S

CAS Number: 406464-76-4

Molecular Weight: 563.637 g/mol

Preparation Methods

Synthetic Routes: Several synthetic routes exist for this compound, but here’s a common one:

Triazole Formation:

Industrial Production: Industrial production methods may involve large-scale reactions, purification, and isolation. specific details are proprietary and not widely available.

Chemical Reactions Analysis

Reactions:

Oxidation: The compound can undergo oxidation reactions.

Reduction: Reduction reactions are also possible.

Substitution: Substitution reactions may occur at various positions.

Common Reagents and Conditions:

Oxidation: Oxidizing agents like potassium permanganate (KMnO4).

Reduction: Reducing agents such as sodium borohydride (NaBH4).

Substitution: Various nucleophiles (e.g., amines, thiols).

Major Products: The major products depend on the specific reaction conditions. For example:

• Oxidation may yield sulfoxides or sulfones.
• Reduction could lead to the corresponding amine.

Scientific Research Applications

This compound finds applications in various fields:

Chemistry: As a building block for designing new molecules.

Biology: Investigating biological pathways or as a probe in cellular studies.

Medicine: Potential drug candidates due to their diverse reactivity.

Industry: Used in materials science or catalysis.

Mechanism of Action

The exact mechanism remains an active area of research. It likely interacts with specific molecular targets or pathways, influencing cellular processes.

Comparison with Similar Compounds

. The uniqueness of our compound lies in its triazole-sulfanyl-thiophene combination.